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Compound of Interest

Compound Name:
1,2-Dioctanoyl-sn-glycero-3-

phosphocholine

Cat. No.: B096630 Get Quote

Essential Safety and Handling Guide for 1,2-
Dioctanoyl-sn-glycero-3-phosphocholine
This guide provides essential safety protocols and logistical information for researchers,

scientists, and drug development professionals handling 1,2-Dioctanoyl-sn-glycero-3-
phosphocholine (CAS 19191-91-4). The following procedures are designed to ensure the safe

handling, storage, and disposal of this compound, minimizing risks and promoting a secure

laboratory environment.

Hazard Summary: 1,2-Dioctanoyl-sn-glycero-3-phosphocholine may be harmful if

swallowed, inhaled, or absorbed through the skin. It has the potential to cause irritation to the

eyes, skin, and respiratory tract.[1] The toxicological properties of this compound have not

been fully investigated, and therefore, it should be handled with appropriate caution.[1]

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

1,2-Dioctanoyl-sn-glycero-3-phosphocholine.
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Protection Type Recommended Equipment Purpose

Eye and Face Protection

Safety glasses with side

shields or goggles. A face

shield may be necessary for

splash hazards.[2][3][4][5]

To protect eyes from splashes

and aerosols.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).[3][6]
To prevent skin contact.

Body Protection Laboratory coat.[6]
To protect skin and clothing

from contamination.

Respiratory Protection

Use in a well-ventilated area. A

NIOSH-approved respirator

may be required if dust or

aerosols are generated.[2]

To prevent inhalation of dust or

aerosols.

Operational and Disposal Plans
Handling and Storage:

Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood to minimize

inhalation exposure.[7]

Storage: Store in a tightly sealed container in a cool, dry place.[7] Recommended storage

temperature is typically -20°C.

Hygiene: Wash hands thoroughly after handling.[7] Avoid eating, drinking, or smoking in the

laboratory.

Spill Management:

Evacuate: Clear the area of all personnel.

Ventilate: Increase ventilation to the area.

Contain: Use an absorbent material like sand or vermiculite to contain the spill.
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Collect: Carefully collect the absorbed material into a labeled, sealed container for disposal.

Clean: Wash the spill area thoroughly.

Disposal:

Dispose of waste in accordance with local, state, and federal regulations.[2] Do not allow the

substance to enter drains or waterways.[7]

Experimental Workflow
The following diagram outlines the standard operational workflow for handling 1,2-Dioctanoyl-
sn-glycero-3-phosphocholine.
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Handling Workflow for 1,2-Dioctanoyl-sn-glycero-3-phosphocholine
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Standard operational procedure for handling the chemical.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b096630?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096630?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cdn.anatrace.com [cdn.anatrace.com]

2. datasheets.scbt.com [datasheets.scbt.com]

3. Personal Protective Equipment Requirements for Laboratories – Environmental Health
and Safety [ehs.ncsu.edu]

4. Components of Personal Protective Equipment (PPE) - MN Dept. of Health
[health.state.mn.us]

5. marketplace.safetyculture.com [marketplace.safetyculture.com]

6. Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide | Lab
Manager [labmanager.com]

7. file1.lookchem.com [file1.lookchem.com]

To cite this document: BenchChem. [Personal protective equipment for handling 1,2-
Dioctanoyl-sn-glycero-3-phosphocholine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b096630#personal-protective-equipment-for-handling-
1-2-dioctanoyl-sn-glycero-3-phosphocholine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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